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Compound of Interest

Compound Name:
(3,5-Difluoro-4-

nitrophenyl)methanol

CAS No.: 1123172-89-3

Cat. No.: B1425973 Get Quote

(3,5-Difluoro-4-nitrophenyl)methanol is a fluorinated aromatic compound of significant

interest to researchers and scientists in the field of drug development. Its unique structural

features, including a nitro group and two fluorine atoms, make it a versatile building block for

the synthesis of complex organic molecules. The presence of fluorine is a well-established

strategy in medicinal chemistry to enhance the metabolic stability, binding affinity, and

pharmacokinetic profile of drug candidates. This guide provides an in-depth technical overview

of (3,5-Difluoro-4-nitrophenyl)methanol, covering its synthesis, characterization, and

potential applications.

Chemical Identity and Physicochemical Properties
(3,5-Difluoro-4-nitrophenyl)methanol, also known as 3,5-Difluoro-4-nitrobenzyl alcohol, is

identified by the CAS Number 1123172-89-3.[1] Its molecular formula is C₇H₅F₂NO₃,

corresponding to a molecular weight of 189.12 g/mol .[1]

Table 1: Physicochemical Properties of (3,5-Difluoro-4-nitrophenyl)methanol
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Property Value Source

IUPAC Name
(3,5-Difluoro-4-

nitrophenyl)methanol
ChemScene

CAS Number 1123172-89-3 ChemScene[1]

Molecular Formula C₇H₅F₂NO₃ ChemScene[1]

Molecular Weight 189.12 g/mol ChemScene[1]

Appearance Predicted to be a solid -

Solubility

Predicted to be soluble in

organic solvents like methanol,

ethanol, and dichloromethane

-

Storage

Store at room temperature in a

dry, dark place under an inert

atmosphere.

-

Proposed Synthesis of (3,5-Difluoro-4-
nitrophenyl)methanol
A plausible and efficient method for the synthesis of (3,5-Difluoro-4-nitrophenyl)methanol is
the reduction of the corresponding aldehyde, 3,5-difluoro-4-nitrobenzaldehyde. This

transformation can be reliably achieved using a mild reducing agent such as sodium

borohydride (NaBH₄).

Reaction Scheme
Caption: Proposed synthesis of (3,5-Difluoro-4-nitrophenyl)methanol.

Experimental Protocol
Materials:

3,5-Difluoro-4-nitrobenzaldehyde

Sodium borohydride (NaBH₄)
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Methanol (MeOH), anhydrous

Dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

3,5-difluoro-4-nitrobenzaldehyde (1.0 eq) in anhydrous methanol (approximately 10 mL per

gram of aldehyde).

Cooling: Place the flask in an ice bath and stir the solution for 15 minutes to cool it to 0-5 °C.

Addition of Reducing Agent: Slowly add sodium borohydride (1.1 eq) to the cooled solution in

small portions over 30 minutes. Maintain the temperature below 10 °C during the addition.

Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at

0-5 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the

starting material is consumed (typically 1-2 hours).

Quenching: Carefully quench the reaction by the slow, dropwise addition of deionized water

while keeping the flask in the ice bath.

Solvent Removal: Remove the methanol from the reaction mixture using a rotary evaporator.
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Extraction: To the remaining aqueous layer, add dichloromethane and transfer the mixture to

a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

Washing: Combine the organic layers and wash with saturated aqueous ammonium chloride

solution (2 x 50 mL) followed by brine (1 x 50 mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude (3,5-Difluoro-4-
nitrophenyl)methanol.

Purification
The crude product can be purified by column chromatography on silica gel using a mixture of

ethyl acetate and hexanes as the eluent. The fractions containing the pure product, as

identified by TLC, are combined and the solvent is removed under reduced pressure to afford

the purified (3,5-Difluoro-4-nitrophenyl)methanol as a solid.

Characterization of (3,5-Difluoro-4-
nitrophenyl)methanol)
Due to the lack of publicly available experimental spectra, the following characterization data is

predicted based on the chemical structure and known spectroscopic trends for similar

compounds.

Table 2: Predicted Spectroscopic Data for (3,5-Difluoro-4-nitrophenyl)methanol
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Technique Predicted Data

¹H NMR (400 MHz, CDCl₃)
δ 7.20-7.40 (m, 2H, Ar-H), 4.85 (s, 2H, CH₂),

2.50 (br s, 1H, OH)

¹³C NMR (100 MHz, CDCl₃)

δ 160-165 (d, J = 250-260 Hz, C-F), 140-145 (t,

J = 10-15 Hz, C-NO₂), 135-140 (C-CH₂OH),

110-115 (d, J = 20-25 Hz, C-H), 60-65 (CH₂OH)

FTIR (KBr, cm⁻¹)

3400-3200 (br, O-H stretch), 3100-3000 (Ar C-H

stretch), 1530 & 1350 (asymmetric and

symmetric NO₂ stretch), 1600-1450 (Ar C=C

stretch), 1200-1000 (C-F stretch)

Mass Spec. (EI)
m/z 189 (M⁺), 172 (M-OH)⁺, 159 (M-CH₂O)⁺,

143 (M-NO₂)⁺

Safety and Handling
Nitrated organic compounds should be handled with caution due to their potential for thermal

instability and toxicity.[2][3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.

Keep the container tightly closed.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Applications in Drug Discovery and Organic
Synthesis
(3,5-Difluoro-4-nitrophenyl)methanol is a valuable intermediate for the synthesis of a variety

of target molecules in drug discovery. The presence of the nitro group allows for further

functionalization, such as reduction to an amine, which can then be used in a wide range of
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coupling reactions to build more complex structures. The difluoro substitution pattern is

particularly useful for modulating the electronic properties and metabolic stability of a molecule.

One notable application of a related compound, 3,5-difluoro-4-nitrobenzonitrile, is as a

precursor for PRDM9 inhibitors, showcasing the utility of this substitution pattern in developing

targeted therapeutics.[5] The benzyl alcohol moiety of (3,5-Difluoro-4-nitrophenyl)methanol
can be further modified, for example, by conversion to a leaving group for nucleophilic

substitution reactions or by oxidation to an aldehyde for subsequent transformations.

Conclusion
(3,5-Difluoro-4-nitrophenyl)methanol is a key chemical intermediate with significant potential

in medicinal chemistry and organic synthesis. This guide has provided a comprehensive

overview of its properties, a plausible synthetic route, predicted characterization data, and

safety considerations. As the demand for novel fluorinated compounds in drug discovery

continues to grow, the importance of versatile building blocks like (3,5-Difluoro-4-
nitrophenyl)methanol will undoubtedly increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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